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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylheptane

Cat. No.: B15455336

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the boiling points of various isomers of undecane
(C11H24). The objective is to furnish researchers, scientists, and drug development
professionals with a clear understanding of the structural factors that influence the boiling
points of these alkanes, supported by experimental data and methodologies.

Introduction

Undecane is a saturated hydrocarbon with the chemical formula C11H24, and it exists as
numerous isomers.[1][2] The arrangement of carbon atoms in these isomers, specifically the
degree of branching, significantly impacts their physical properties, most notably their boiling
points. This phenomenon is primarily governed by the nature of intermolecular van der Waals
forces.[3]

Factors Influencing Boiling Points of Alkane
Isomers

The boiling points of alkanes are determined by the strength of the intermolecular van der
Waals forces. Two key factors influence these forces:

e Molecular Size: As the number of carbon atoms in an alkane chain increases, the surface
area of the molecule also increases. This leads to stronger van der Waals forces and,
consequently, a higher boiling point.
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e Molecular Branching: For isomers with the same number of carbon atoms, the degree of
branching plays a crucial role. Increased branching results in a more compact, spherical
molecular shape. This reduces the surface area available for intermolecular contact, thereby
weakening the van der Waals forces and lowering the boiling point. Straight-chain alkanes,
with their larger surface area, experience stronger intermolecular attractions and thus have
higher boiling points compared to their branched isomers.

Data Presentation: Boiling Points of Selected
C11H24 Isomers

The following table summarizes the boiling points of n-undecane and several of its branched
isomers. The data clearly illustrates the trend of decreasing boiling point with increased

branching.
Isomer Name Chemical Structure Boiling Point (°C)
n-Undecane CH3(CH2)9CH3 196 °C[1][4][5]
2-Methyldecane CH3CH(CH3)(CH2)7CH3 189.3 °C[6][7][8]
3-Methyldecane CH3CH2CH(CH3)(CH2)6CH3  189.1 °C[9][10]
2,3-Dimethylnonane CHICH(CH3)CH(CH3) 186.9 °C[11]

(CH2)5CH3

2,2-Dimethylnonane (CH3)3C(CH2)6CH3 177.1-178.8 °C[12][13]

Experimental Protocols for Boiling Point
Determination

The boiling points cited in this guide are determined through established experimental
techniques. The following are detailed methodologies for two common methods.

1. Simple Distillation Method

This method is suitable for determining the boiling point of a liquid with a sufficient sample

volume (typically 5 mL or more).
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o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

e Procedure:

The liquid sample is placed in the distillation flask along with a few boiling chips to ensure
smooth boiling.

The apparatus is assembled with the thermometer bulb positioned just below the side arm
of the distillation flask to accurately measure the temperature of the vapor.

The flask is gently heated, and the liquid is brought to a boil.

The temperature is recorded when the vapor condensation front is stable and there is a
steady drip of condensate into the receiving flask. This stable temperature is the boiling
point of the liquid.

2. Capillary Method (Siwoloboff Method)

This micro-method is ideal for determining the boiling point of small quantities of a liquid.

o Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating

bath (e.g., oil bath or a Thiele tube), and a means to attach the test tube to the thermometer.

e Procedure:

[e]

A few drops of the liquid sample are placed in the small test tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing
the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is immersed in the heating bath.

The bath is heated slowly. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.
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o The heating is stopped, and the bath is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.

Visualization of Structure-Boiling Point Relationship

The following diagram illustrates the inverse relationship between the degree of branching in
C11H24 isomers and their boiling points.

Molecular Structure Boiling Point Trend
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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